Cas no 56-33-7 (1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane)

1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane structure

56-33-7 structure

Product Name:1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane

CAS No:56-33-7

MF:C₁₆H₂₂OSi₂

MW:286.516286373138

MDL:MFCD00039793

CID:367626

PubChem ID:354333397

Update Time:2025-04-19

1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane Chemical and Physical Properties

Names and Identifiers

- 1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane
- [dimethyl(phenyl)silyl]oxy-dimethyl-phenylsilane
- {[Dimethyl(phenyl)silyl]oxy}dimethylphenylsilane
- 1,3-Diphenyl-1,1,3,3-Tetramethyl Disiloxane
- Disiloxane,1,1,3,3-tetramethyl-1,3-diphenyl-
- 1,3-Diphenyltetramethyldisiloxane
- Bis(dimethylphenylsilyl) ether
- Bis(dimethylphenylsilyl) oxide
- Bis(phenyldimethylsilyl) oxide
- D 6190
- NSC 96791
- sym-Diphenyltetramethyldisiloxane
- 1,3-Diphenyl-1,1,3,3-tetramethyldisiloxane
- Bis(phenyldimethylsilyl)oxide
- Bis(dimethylphenylsilyl)ether
- Bis(dimethylphenylsilyl)oxide
- Disiloxane, 1,1,3,3-tetramethyl-1,3-diphenyl-
- Diphenyltetramethyldisiloxane
- tetramethyl-1,3-diphenyldisiloxane
- Sym-tetramethyl-diphenyl-disiloxane
- 9X93JM12WM
- YQJPWWLJDNCSCN-UHFFFAOYSA-N
- Disiloxane, 1,3-diphenyl-1,1,3,3-t
- BRN 2943229
- SCHEMBL121414
- NS00041173
- CS-0158130
- Disiloxane,1,3,3-tetramethyl-1,3-diphenyl-
- D-6190
- Disiloxane, 1,3-diphenyl-1,1,3,3-tetramethyl-
- D70971
- A869971
- DTXSID8022537
- EINECS 200-265-4
- BIDD:ER0158
- Q27115784
- CHEBI:34061
- NCIOpen2_006351
- AS-2182
- 4-16-00-01475 (Beilstein Handbook Reference)
- S08175
- 1,1,3,3-tetramethyl-1,3-diphenyldisiloxan
- 1,3-diphenyl-1,1,3,3,-tetramethyldisiloxane
- T3348
- BENZENE, 1,1'-(1,1,3,3-TETRAMETHYL-1,3-DISILOXANEDIYL)BIS-
- UNII-9X93JM12WM
- AKOS016013059
- MFCD00039793
- SY057977
- 1,1,3,3-TETRAMETHYL-1,3-DIPHENYL-DISILOXANE
- NSC96791
- 1,3,3-Tetramethyl-1,3-diphenyldisiloxane
- FT-0606718
- (PhMe2Si)2O
- NSC-96791
- 56-33-7
- DTXCID902537
- 1,1,3,3Tetramethyl1,3diphenyldisiloxane
- Disiloxane, 1,1,3,3tetramethyl1,3diphenyl
- DB-052894
- 1,3Diphenyltetramethyldisiloxane
- Disiloxane, 1,3diphenyl1,1,3,3tetramethyl
- MDL： MFCD00039793
- Inchi： 1S/C16H22OSi2/c1-18(2,15-11-7-5-8-12-15)17-19(3,4)16-13-9-6-10-14-16/h5-14H,1-4H3
- InChI Key： YQJPWWLJDNCSCN-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C1C=CC=CC=1)O[Si](C)(C)C1C=CC=CC=1
- BRN： 2943229

Computed Properties

Exact Mass: 286.12100
Monoisotopic Mass: 286.12091839g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 9.2

Experimental Properties

Color/Form: No data avaiable
Density: 0.97
Melting Point: -89°C
Boiling Point: 292°C(lit.)
Flash Point: 118 ºC
Refractive Index: 1.52
PSA: 9.23000
LogP: 3.22760
λmax: 259(Cyclohexane)(lit.)

1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazard Category Code： 36/37/38
Safety Instruction： S24/25; S36; S26
RTECS：JM9236000
Hazardous Material Identification：
Safety Term：S24/25-S36-S26
Risk Phrases：R36/37/38
TSCA：Yes
Storage Condition：Sealed in dry,2-8°C

1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019117912-100g	1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane	56-33-7	97%	100g	$249.60	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WF434-20g	1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane	56-33-7	97%	20g	￥548.0	2022-06-10
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY057977-25g	1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane	56-33-7	≥97%	25g	¥510.00	2025-04-14
Fluorochem	S08175-5g	1,3-Diphenyl-1,1,3,3-tetramethyldisiloxane	56-33-7	95%	5g	￡40.00	2022-02-28
Fluorochem	S08175-25g	1,3-Diphenyl-1,1,3,3-tetramethyldisiloxane	56-33-7	95%	25g	￡90.00	2022-02-28
Fluorochem	S08175-50g	1,3-Diphenyl-1,1,3,3-tetramethyldisiloxane	56-33-7	95%	50g	￡127.00	2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T161574-25g	1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane	56-33-7	>98.0%(GC)	25g	¥369.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T161574-5G	1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane	56-33-7	>98.0%(GC)	5g	¥89.90	2023-08-31
TRC	T890493-50mg	1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane	56-33-7		50mg	$ 50.00	2022-06-02
TRC	T890493-100mg	1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane	56-33-7		100mg	$ 65.00	2022-06-02

1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane Production Method

Production Method 1

185990-03-8

56-33-7

5272-18-4

73183-34-3

1349697-23-9

Reaction Conditions

1.1C:Au (titanium oxide supported nanoparticles), S:CH2Cl2, 2 h, 25°C

Reference

: Nanogold-Catalyzed cis-Silaboration of Alkynes with Abnormal Regioselectivity

By Gryparis, Charis and Stratakis, Manolis, Organic Letters, 2014, 16(5), 1430-1433

1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane Raw materials

dimethyl(phenyl)(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)silane

1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane Preparation Products

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Cas no 56-33-7 (1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane)

1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane Security Information

1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane Pricemore >>

1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane Production Method

Production Method 1

1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane Raw materials

1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane Preparation Products

1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane Related Literature

Related Categories

56-33-7 (1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane) Related Products